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Compound of Interest

Compound Name: Methyl phenylpropiolate

Cat. No.: B1582923 Get Quote

Introduction

Methyl phenylpropiolate is a highly versatile and valuable building block in organic synthesis,

particularly for the construction of a wide array of heterocyclic compounds. Its structure,

featuring an activated triple bond conjugated with both a phenyl group and an ester moiety,

provides multiple reactive sites for cycloaddition and nucleophilic addition reactions. This

reactivity makes it a key precursor for synthesizing medicinally important scaffolds such as

pyrazoles, isoxazoles, pyridines, and quinolines, which are core structures in many

pharmaceutical agents. This document provides detailed protocols and application notes for

leveraging methyl phenylpropiolate in the synthesis of various heterocyclic systems.

Synthesis of Pyrazolones
Pyrazolone derivatives are a significant class of heterocyclic compounds known for their broad

spectrum of biological activities, including anti-inflammatory, analgesic, and anticancer

properties. The reaction of β-ketoesters or their equivalents with hydrazine derivatives is a

classical and efficient method for pyrazole synthesis, often referred to as the Knorr pyrazole

synthesis. Methyl phenylpropiolate serves as an effective α,β-acetylenic ester that readily

reacts with hydrazines to yield pyrazolone structures.

General Reaction Scheme: Phenylhydrazine with Methyl
Phenylpropiolate
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The reaction proceeds via an initial Michael-type addition of the hydrazine to the electron-

deficient alkyne, followed by an intramolecular cyclization to form the pyrazolone ring.

General Reaction Mechanism for Pyrazolone Synthesis

Reactants

Intermediates
ProductMethyl Phenylpropiolate

Michael Adduct
(Enamine Intermediate)

Michael Addition

Phenylhydrazine

Cyclized Intermediate

Intramolecular
Cyclization
(-MeOH) 1,5-Diphenyl-1,2-dihydro-

3H-pyrazol-3-one
Tautomerization

General Reaction Mechanism for Isoxazole Synthesis
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Workflow for Pyridine/Quinoline Synthesis
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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